Cas no 94191-12-5 (3-Bromothieno[3,2-b]pyridine)

3-Bromothieno[3,2-b]pyridine is a heterocyclic compound featuring a fused thiophene-pyridine core with a bromine substituent at the 3-position. This structure imparts reactivity suitable for cross-coupling reactions, such as Suzuki or Stille couplings, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine atom serves as a versatile handle for further functionalization, enabling precise modifications to the scaffold. Its rigid aromatic system contributes to stability while maintaining compatibility with diverse reaction conditions. The compound is particularly useful in the development of biologically active molecules, where the thienopyridine moiety often enhances binding affinity or modulates electronic properties. Proper handling under inert conditions is recommended due to its sensitivity to air and moisture.
3-Bromothieno[3,2-b]pyridine structure
3-Bromothieno[3,2-b]pyridine structure
Product Name:3-Bromothieno[3,2-b]pyridine
CAS No:94191-12-5
MF:C7H4BrNS
MW:214.082359313965
MDL:MFCD11869741
CID:803274
PubChem ID:13220428
Update Time:2025-08-02

3-Bromothieno[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Bromothieno[3,2-b]pyridine
    • 3-BROMOTHIOPHENO[3,2-B]PYRIDINE
    • Thieno[3,2-b]pyridine, 3-bromo-
    • 3-Bromo-thieno[3,2-b]pyridine
    • THIENO[3,2-B]PYRIDINE,3-BROMO
    • 3-Bromothieno[3,2-b]pyridine (ACI)
    • PB28335
    • AKOS015951467
    • 94191-12-5
    • MFCD11869741
    • TYQIGSHNHLULNO-UHFFFAOYSA-N
    • SCHEMBL544974
    • P11256
    • SY128134
    • CS-0051430
    • J-512144
    • AS-50853
    • DTXSID50529352
    • MDL： MFCD11869741
    • Inchi： 1S/C7H4BrNS/c8-5-4-10-6-2-1-3-9-7(5)6/h1-4H
    • InChI Key： TYQIGSHNHLULNO-UHFFFAOYSA-N
    • SMILES： BrC1C2C(=CC=CN=2)SC=1

Computed Properties

  • Exact Mass: 212.92500
  • Monoisotopic Mass: 212.92478g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • Density: 1.748±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 308.327°C at 760 mmHg
  • Flash Point: 140.271°C
  • Refractive Index: 1.718
  • Solubility: Slightly soluble (1.3 g/l) (25 º C),
  • PSA: 41.13000
  • LogP: 3.05880

3-Bromothieno[3,2-b]pyridine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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3-Bromothieno[3,2-b]pyridine Production Method

Production Method 1

272-67-3 272-67-3
94191-12-5 94191-12-5
Reaction Conditions
1.1 Reagents: Sodium bicarbonate ,  Sulfuric acid magnesium salt (1:1) ,  Dipotassium phosphate Solvents: Chloroform ;  reflux
1.2 Reagents: Bromine ;  reflux; overnight, reflux; 4 h, reflux; reflux → rt
Reference
Preparation of thiophene pyrazolopyrimidine compounds as corticotropin releasing factor 1 (CRF1) receptor antagonists
, World Intellectual Property Organization, , ,

Production Method 2

272-67-3 272-67-3
94191-12-5 94191-12-5
Reaction Conditions
1.1 Reagents: Sodium bicarbonate ,  Sulfuric acid magnesium salt (1:1) ,  Dipotassium phosphate Solvents: Chloroform ;  reflux
1.2 Reagents: Bromine ;  overnight, reflux; 4 h, reflux; reflux → rt
Reference
Preparation of imidazo[1,2-b]pyridazine compounds as corticotropin releasing factor 1 receptor antagonists for treating psychiatric and neurol. diseases
, World Intellectual Property Organization, , ,

Production Method 3

272-67-3 272-67-3
94191-12-5 94191-12-5
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Acetic acid ,  Dichloromethane ;  rt; 1.5 h, 50 °C
1.2 Solvents: Water ;  cooled
Reference
Preparation of 2-amino-N-(amino-oxo-aryl-λ6-sulfanylidene)acetamide compounds and their therapeutic use
, World Intellectual Property Organization, , ,

Production Method 4

94191-12-5 94191-12-5
Reaction Conditions
Reference
Thiophene pyrazolopyrimidine compounds
, United States, , ,

Production Method 5

94191-12-5 94191-12-5
Reaction Conditions
Reference
Chemistry of thienopyridines. XXXI. A new synthesis of thieno[3,2-b]pyridine and studies on direct substitution into its thiophene ring
Klemm, L. H.; Louris, John N., Journal of Heterocyclic Chemistry, 1984, 21(3), 785-9

3-Bromothieno[3,2-b]pyridine Raw materials

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Amadis Chemical Company Limited
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Order Number:A855843
Stock Status:in Stock
Quantity:50g/100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:56
Price ($):2873.0/3137.0
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Additional information on 3-Bromothieno[3,2-b]pyridine

Comprehensive Guide to 3-Bromothieno[3,2-b]pyridine (CAS No. 94191-12-5): Properties, Applications, and Research Insights

3-Bromothieno[3,2-b]pyridine (CAS No. 94191-12-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This brominated thienopyridine derivative is characterized by its unique molecular structure, combining a thiophene ring fused with a pyridine moiety. Its electron-rich nature and halogenated functional group make it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery, organic electronics, and catalysis, aligning with trends in green chemistry and sustainable synthesis.

The compound’s CAS number 94191-12-5 serves as a critical identifier in chemical databases, ensuring precise tracking in global supply chains. Its molecular formula (C7H4BrNS) and molecular weight (214.08 g/mol) are frequently searched by chemists optimizing reaction conditions. Recent studies highlight its role in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal for constructing biaryl scaffolds in medicinal chemistry. This aligns with the growing demand for high-value intermediates in API (Active Pharmaceutical Ingredient) development.

In the context of user search trends, queries like "3-Bromothieno[3,2-b]pyridine synthesis" and "CAS 94191-12-5 applications" reflect the compound’s relevance in academic and industrial settings. Its thermal stability and solubility profile (e.g., in DMSO or THF) are frequently discussed in forums, underscoring its practicality in lab workflows. Additionally, its potential in OLED materials and photovoltaic devices resonates with the surge in renewable energy-related research.

From a safety and handling perspective, 3-Bromothieno[3,2-b]pyridine requires standard precautions for halogenated compounds, though it is not classified as a hazardous substance under major regulatory frameworks. This makes it accessible for small-scale and industrial-scale applications. Its patent landscape reveals innovations in anticancer agents and kinase inhibitors, addressing the precision medicine trend.

In summary, 3-Bromothieno[3,2-b]pyridine (CAS No. 94191-12-5) exemplifies the intersection of structural diversity and functional utility in modern chemistry. Its adaptability to catalytic systems and compatibility with high-throughput screening platforms position it as a cornerstone in next-generation chemical innovation.

94191-12-5 (3-Bromothieno[3,2-b]pyridine) Related Products

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Amadis Chemical Company Limited
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Purity:99%/99%
Quantity:50g/100g
Price ($):2873.0/3137.0
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